N-(3-chloro-2-methylphenyl)-2-(2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-[2-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C21H20ClN3O3S2/c1-13-17(22)4-3-5-18(13)25-19(26)10-15-11-29-21(24-15)30-12-20(27)23-14-6-8-16(28-2)9-7-14/h3-9,11H,10,12H2,1-2H3,(H,23,27)(H,25,26)
• InChI Key: QPWARDITXUNWHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C21H20ClN3O3S2
• Molecular Weight: 462.0 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-(2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C21H20ClN3O3S2 and its molecular weight is 461.98. The purity is usually 95%.
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Scientific Research Applications

Metabolic Pathways and Carcinogenicity Studies

Research on related chloroacetamide herbicides, such as acetochlor and alachlor, has shown these compounds undergo complex metabolic pathways in rats and humans, potentially leading to carcinogenic metabolites like dialkylbenzoquinone imine. Human and rat liver microsomes metabolize these compounds differently, indicating species-specific pathways and risks (Coleman, Linderman, Hodgson, & Rose, 2000).

Synthetic Chemistry and Biological Activities

The synthesis of derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide has been investigated for potential anti-inflammatory activities. Derivatives like 10a, 10b, and 10d demonstrated significant anti-inflammatory properties (Sunder & Maleraju, 2013).

Environmental Impact and Detection Methods

Studies on the environmental presence and detection methods for related herbicides, such as dimethenamid and flufenacet, provide insights into the environmental impact and persistence of these compounds. Detection techniques like gas chromatography-mass spectrometry are used to monitor their presence in natural waters (Zimmerman, Schneider, & Thurman, 2002).

Optoelectronic Properties

Research into thiazole-based polythiophenes, which are similar in structure to the compound , has revealed their potential in optoelectronic applications. These compounds exhibit specific optical band gaps and switching times, making them suitable for use in electronic devices (Camurlu & Guven, 2015).

Herbicidal Applications and Mechanisms

The chloroacetamides like alachlor and metazachlor, related to the compound , are used as herbicides to control weeds in various crops. Their mechanism involves inhibition of fatty acid synthesis in plants (Weisshaar & Böger, 1989).

Mechanism of Action

Target of Action

Similar compounds have been found to have antibacterial activity

Mode of Action

It’s known that many thiazole derivatives exert their effects by interacting with bacterial proteins and disrupting their function . This compound could potentially work in a similar way, but more research is needed to confirm this.

Biochemical Pathways

Given its potential antibacterial activity, it may interfere with essential bacterial processes such as cell wall synthesis, protein synthesis, or dna replication

Result of Action

If it does indeed have antibacterial activity, it could lead to the death of bacterial cells . .